3-Chloro-2-vinylphenol

• Molecular Formula: C8H7ClO
• Molecular Weight: 154.59 g/mol
• IUPAC Name: 3-chloro-2-ethenylphenol
• InChI: InChI=1S/C8H7ClO/c1-2-6-7(9)4-3-5-8(6)10/h2-5,10H,1H2
• InChI Key: ITIROJLQLPHMEQ-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=C(C=CC=C1Cl)O

Description

3-Chloro-2-vinylphenol is a useful research compound. Its molecular formula is C8H7ClO and its molecular weight is 154.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.84 g (3.69 mmol) of epoxide 2i in solution in 4 cm3 of anhydrous DMF were heated to reflux for 3 h 30 min. The solution was acidified (pH=1) with 3N HCl, extracted with ether (4×20 cm3), dried over MgSO4, filtered and evaporated down. The crude product obtained was purified by flash chromatography on silica (eluent: ether/petroleum ether=5/95). 0.43 g of phenol 4f were obtained (macrobore GC purity>99%). The yield of compound 4f was 75.5%.